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Compound of Interest

Compound Name: Chloranium

Cat. No.: B1228919

Initial analysis reveals that "Chloranium" is a recognized chemical entity, but its role as a
standard catalyst in organic synthesis is not established in scientific literature.

Based on chemical databases, "Chloranium” is another name for the chloronium ion (CIH2%), a
cation of chlorine.[1][2][3] This ion is the conjugate acid of hydrogen chloride.[2][3][4] In the
context of organic chemistry, chloronium ions are understood to be highly reactive, short-lived
intermediates that participate in certain electrophilic reactions, such as the halogenation of
alkenes.[5] They are typically generated in situ (within the reaction mixture) under specific
conditions, for example, in superacidic environments.[5]

However, the available scientific literature does not support the use of "Chloranium" as a
stable, isolable catalyst that is employed in a wide range of organic syntheses in the manner of
well-established catalysts like palladium, platinum, or various organocatalysts.[6][7] The search
for application notes, detailed experimental protocols, and quantitative data for "Chloranium”
as a catalyst yielded no results, indicating that it is not a tool used by researchers and drug
development professionals in the way implied by the request.

Conclusion

It is not possible to provide detailed Application Notes and Protocols for "Chloranium" as a
catalyst in organic synthesis because it is not used in this capacity. Generating such a
document would require fabricating experimental data and procedures, which would be
scientifically inaccurate and misleading for the target audience of researchers and scientists.
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If you would like to receive Application Notes and Protocols in the requested format for a
commonly used and well-documented catalyst in organic synthesis (for example, a Palladium-
based catalyst, a specific organocatalyst, or a Lewis acid catalyst like Lanthanum Chloride[8]),
please provide the name of a suitable alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Chloranium | lookchem [lookchem.com]

. Chloranium | CIH2+ | CID 3298757 - PubChem [pubchem.ncbi.nlm.nih.gov]
. chloronium ion - Wikidata [wikidata.org]

. Buy Chloranium | 36658-55-6 [smolecule.com]

. Chloranium lon [benchchem.com]

. mdpi.com [mdpi.com]

. openaccessgovernment.org [openaccessgovernment.org]

°
(o] ~ (o)) )] EaN w N -

. Lanthanum Chloride in Catalysis: Mechanisms and Applications [stanfordmaterials.com]

« To cite this document: BenchChem. [Subject: "Chloranium™ as a Catalyst in Organic
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228919#using-chloranium-as-a-catalyst-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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